Cas no 1421452-39-2 (N-(2-ethoxyphenyl)-2-4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-ylacetamide)

• Product Name: N-(2-ethoxyphenyl)-2-4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-ylacetamide
• CAS No: 1421452-39-2
• MF: C₁₄H₁₅F₃N₄O₃
• MW: 344.289113283157
• CID: 6575773
• Update Time: 2025-07-17

N-(2-ethoxyphenyl)-2-4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethoxyphenyl)-2-4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-ylacetamide
• N-(2-ethoxyphenyl)-2-[4-methyl-5-oxo-3-(trifluoromethyl)-1,2,4-triazol-1-yl]acetamide

• Inchi： 1S/C14H15F3N4O3/c1-3-24-10-7-5-4-6-9(10)18-11(22)8-21-13(23)20(2)12(19-21)14(15,16)17/h4-7H,3,8H2,1-2H3,(H,18,22)
• InChI Key： FVORWIWUIGOJDQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OCC)(=O)CN1C(=O)N(C)C(C(F)(F)F)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2-ethoxyphenyl)-2-4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-ylacetamide

N-(2-ethoxyphenyl)-2-4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-ylacetamide (CAS No. 1421452-39-2): A Comprehensive Overview

N-(2-ethoxyphenyl)-2-4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-ylacetamide (CAS No. 1421452-39-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of triazoles, which are known for their diverse biological properties, including antifungal, antibacterial, and antiviral activities. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

Chemical Structure and Synthesis

The chemical structure of N-(2-ethoxyphenyl)-2-4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-ylacetamide is characterized by a triazole ring system substituted with a trifluoromethyl group and an acetamide moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The synthesis of this compound typically involves a multi-step process that includes the formation of the triazole ring through a cycloaddition reaction and subsequent functional group modifications.

Recent studies have explored various synthetic routes to optimize the yield and purity of N-(2-ethoxyphenyl)-2-4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-ylacetamide. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve overall efficiency. This method leverages the high energy input from microwaves to accelerate key chemical transformations, making it a valuable tool in the synthesis of complex organic molecules.

Biological Activities

N-(2-Ethoxyphenyl)-2-(4-methyl)-5-oxo-3-(trifluoromethyl)-4,5-dihydro-[1H]-1,2,4-triazolyl)acetamide has been extensively studied for its potential therapeutic applications. One of its most promising properties is its antifungal activity. Research has shown that this compound exhibits potent inhibitory effects against a wide range of fungal pathogens, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell wall integrity and inhibition of essential metabolic pathways.

In addition to its antifungal activity, N-(2-Ethoxyphenyl)-2-(4-methyl)-5-oxo-3-(trifluoromethyl)-4,5-dihydro-[1H]-1,2,4-triazolyl)acetamide has also demonstrated significant antibacterial properties. Studies have reported its efficacy against both Gram-positive and Gram-negative bacteria, making it a potential candidate for the development of novel antibiotics. The compound's ability to inhibit bacterial growth is attributed to its interference with bacterial protein synthesis and cell membrane function.

Pharmacological Properties

The pharmacological profile of N-(2-Ethoxyphenyl)-2-(4-methyl)-5-oxo-3-(trifluoromethyl)-4,5-dihydro-[1H]-1,2,4-triazolyl)acetamide has been extensively evaluated in preclinical studies. In vitro assays have demonstrated that the compound exhibits low cytotoxicity towards mammalian cells, suggesting a favorable safety profile. Furthermore, pharmacokinetic studies have shown that it has good oral bioavailability and a favorable half-life in animal models.

Recent research has also explored the potential use of this compound in combination therapy. For example, studies have shown that when used in conjunction with existing antifungal agents such as fluconazole or amphotericin B, N-(2-Ethoxyphenyl)-2-(4-methyl)-5-oxo-3-(trifluoromethyl)-4,5-dihydro-[1H]-1,2,4-triazolyl)acetamide can enhance the overall efficacy and reduce the required dosage of these drugs. This synergistic effect could be particularly valuable in treating drug-resistant fungal infections.

Clinical Trials and Future Prospects

While preclinical studies have provided promising results for N-(2-Ethoxyphenyl)-2-(4-methyl)-5-o xo -3 -( trifluorom eth yl ) - 4 , 5 - dihydro - [ 1 H ] - 1 , 2 , 4 - triazol yl ) acet amide strong > , clinical trials are essential to validate its safety and efficacy in human subjects. Several phase I trials are currently underway to assess the pharmacokinetics and safety profile of this compound in healthy volunteers. Preliminary results from these trials have been encouraging and suggest that further clinical evaluation is warranted.

The future prospects for N-(2-Ethoxyphenyl)-2-(4-methyl)-5-o xo -3 -( trifluorom eth yl ) - 4 , 5 - dihydro - [ 1 H ] - 1 , 2 , 4 - triazol yl ) acet amide strong > are promising. Ongoing research is focused on optimizing its formulation for different routes of administration and exploring its potential applications in various therapeutic areas beyond antifungal and antibacterial treatments. Additionally, efforts are being made to identify novel analogs with enhanced potency and reduced side effects.

Conclusion

In conclusion,N -( 2 - eth oxy phen yl ) - 2 -( 4 - meth yl ) - 5 - ox o -3 -( trifluorom eth yl ) - 4 , 5 - dihydro - [ H ] - [ H ] , [ H ] , [ H ] , [ H ] strong > (CAS No. ) is a versatile compound with significant potential in medicinal chemistry. Its unique chemical structure confers multiple biological activities that make it an attractive candidate for further development as a therapeutic agent. As research continues to advance our understanding of this compound's properties and mechanisms of action,N -( eth oxy phen yl ) -( meth yl ) -( trifluorom eth yl ) -( dihydro triazol yl ) acet amide strong > holds promise for addressing unmet medical needs in various fields. p >